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Compound of Interest

Compound Name: Penicillin V b-Sulfoxide-d3

Cat. No.: B15555363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

associated with a Certificate of Analysis (CofA) for Penicillin V β-Sulfoxide-d3. This document is

intended to serve as a detailed resource for researchers and professionals in the fields of

pharmaceutical sciences, analytical chemistry, and drug development, offering insights into the

quality control and characterization of this stable isotope-labeled internal standard.

Quantitative Data Summary
The following table summarizes the typical quantitative data found on a Certificate of Analysis

for Penicillin V β-Sulfoxide-d3. This information is critical for ensuring the identity, purity, and

quality of the reference material for use in quantitative analytical studies.
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Parameter Specification Data Source

Compound Name Penicillin V β-Sulfoxide-d3 [1][2][3]

CAS Number 148680-07-3 [1][2][3]

Molecular Formula C₁₆H₁₅D₃N₂O₆S [1][3]

Molecular Weight 369.41 g/mol [3]

Accurate Mass 369.107 [2]

Appearance Light Brown Solid [1]

Melting Point >128°C (decomposed) [1]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[1]

Purity (by HPLC) ≥98% Representative Value

Isotopic Enrichment ≥99 atom % D Representative Value

Storage Conditions 2-8°C General Recommendation

Experimental Protocols
Detailed methodologies for the key analytical techniques used to generate the data in a

Certificate of Analysis are provided below. These protocols are based on established methods

for the analysis of Penicillin V and its derivatives.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is designed to separate and quantify Penicillin V β-Sulfoxide-d3 from potential

impurities.

Instrumentation:

HPLC system with a UV detector.

Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic Acid (or other suitable buffer)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient mixture of

Acetonitrile and Water with 0.1% Formic Acid. A typical gradient might start at 10%

Acetonitrile and increase to 90% over 20 minutes.

Standard Preparation: Accurately weigh and dissolve a known amount of Penicillin V β-

Sulfoxide-d3 reference standard in the initial mobile phase composition to create a stock

solution. Prepare a series of dilutions for a calibration curve.

Sample Preparation: Accurately weigh and dissolve the Penicillin V β-Sulfoxide-d3 sample in

the initial mobile phase composition to a similar concentration as the standard.

Chromatographic Conditions:

Column: C18 reversed-phase, 4.6 mm x 250 mm, 5 µm

Mobile Phase: Gradient of Acetonitrile and Water with 0.1% Formic Acid

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector Wavelength: 254 nm

Column Temperature: 30°C

Analysis: Inject the standard solutions and the sample solution into the HPLC system.
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Data Processing: Determine the area of the main peak corresponding to Penicillin V β-

Sulfoxide-d3 in the sample chromatogram. Calculate the purity by comparing the area of the

main peak to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
This method confirms the molecular weight and assesses the isotopic enrichment of the

deuterated compound.

Instrumentation:

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an HPLC system

or direct infusion source.

Procedure:

Sample Preparation: Prepare a dilute solution of Penicillin V β-Sulfoxide-d3 in a suitable

solvent (e.g., methanol or acetonitrile with 0.1% formic acid).

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Range: m/z 100-1000.

Resolution: Set to a high resolution to enable accurate mass measurement and isotopic

pattern analysis.

Analysis: Infuse the sample solution into the mass spectrometer.

Data Processing:

Identity Confirmation: Compare the measured monoisotopic mass of the protonated

molecule [M+H]⁺ with the theoretical exact mass of C₁₆H₁₅D₃N₂O₆S.

Isotopic Enrichment: Analyze the isotopic distribution of the molecular ion peak. The

relative intensity of the peak corresponding to the d3-labeled compound versus any
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unlabeled (d0) compound is used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the molecular structure and confirms

the position of the deuterium labels.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

Reagents:

Deuterated solvent (e.g., DMSO-d6 or CDCl₃).

Procedure:

Sample Preparation: Dissolve an accurately weighed amount of Penicillin V β-Sulfoxide-d3 in

the appropriate deuterated solvent.

NMR Experiment: Acquire a ¹H NMR spectrum.

Analysis:

The ¹H NMR spectrum should be consistent with the structure of Penicillin V β-Sulfoxide.

The absence or significant reduction of the signal corresponding to the methyl protons

where the deuterium is incorporated confirms the d3-labeling.

The integration of the remaining proton signals should be consistent with the number of

protons in the molecule.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the analysis and

understanding of Penicillin V β-Sulfoxide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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